Cas no 30925-07-6 (L-Cystine dihydrochloride)

• Product Name: L-Cystine dihydrochloride
• CAS No: 30925-07-6
• MF: C₆H₁₄Cl₂N₂O₄S₂
• MW: 311.20648
• MDL: MFCD00070399
• CID: 95482
• PubChem ID: 21121987
• Update Time: 2024-10-30

L-Cystine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cystine Dihydrochloride Suppliers & Manufacturers
• 2-amino-3-[(2R)-2-amino-3-hydroxy-3-oxopropyl]disulfanylpropanoic acid dihydrochloride
• L-Cystine dihydrochloride
• Dl-cystine hci
• dl-cystinedihydrochloridecrystalline
• L-Cystine 2HCl
• (H-Cys-OH)2·2HCl
• L-Cystine dihydrochloride；Cystine dihydrochloride
• HY-W009203
• L-CYSTINE, HYDROCHLORIDE (1:2)
• EINECS 250-391-9
• L-Cystine dihydrochloride, >=98% (TLC)
• CS-W009919
• DA-74925
• AKOS027326901
• L-Cystine dihydrochloride, from non-animal source, BioReagent, suitable for cell culture, >=98.0% dry basis
• WFN1A47EIG
• L-cystinedihydrochloride
• (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid) dihydrochloride
• (H-Cys-OH)2.2HCl
• DTXSID101335748
• (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid dihydrochloride
• (H-Cys-OH)2 . 2HCl
• EN300-256900
• NS00083887
• L-Cystine HCl
• L-Cystine, dihydrochloride
• 30925-07-6
• AS-58844
• UNII-WFN1A47EIG
• MFCD00070399
• SCHEMBL258646
• L-Cystine (dihydrochloride)
• cystine dihydrochloride
• Cystine, dihydrochloride
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid;dihydrochloride

• MDL： MFCD00070399
• Inchi： InChI=1S/C6H12N2O4S2.2ClH/c7-3(5(9)10)1-13-14-2-4(8)6(11)12;;/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12);2*1H/t3-,4-;;/m0../s1
• InChI Key： HHGZUQPEIHGQST-RGVONZFCSA-N
• SMILES： C([C@@H](C(=O)O)N)SSC[C@@H](C(=O)O)N.Cl.Cl

Computed Properties

• Exact Mass: 311.97700
• Monoisotopic Mass: 311.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177A^2

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 228-232℃
• Boiling Point: 505.5 °C at 760 mmHg
• Flash Point: 259.5 °C
• Solubility: 0.5 M HCl: 50 mg/mL
• Water Partition Coefficient: Soluble in hydrochloric acid. (0.5 M HCl: 50 mg/mL) Soluble in water.
• PSA: 177.24000
• LogP: 2.19620

L-Cystine dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P301+P330+P331-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters